Cas no 88217-19-0 ((5-bromo-2-hydroxyphenyl)(3,4,5-tribromo-1H-pyrrol-2-yl)methanone)

• Product name: (5-bromo-2-hydroxyphenyl)(3,4,5-tribromo-1H-pyrrol-2-yl)methanone
• CAS No: 88217-19-0
• MF: C₁₁H₅Br₄NO₂
• MW: 502.778899908066
• CID: 1920183
• PubChem ID: 3086276

(5-bromo-2-hydroxyphenyl)(3,4,5-tribromo-1H-pyrrol-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (5-bromo-2-hydroxyphenyl)(3,4,5-tribromo-1H-pyrrol-2-yl)methanone
• (3,4,5-Tribromo-1H-pyrrole-2-yl)(2-hydroxy-5-bromophenyl) ketone
• (5-bromo-2-hydroxyphenyl)-(3,4,5-tribromo-1H-pyrrol-2-yl)methanone
• CHEBI:222914
• Pyrrolomycin F1
• Methanone, (5-bromo-2-hydroxyphenyl)(3,4,5-tribromo-1H-pyrrol-2-yl)-
• CHEMBL4075973
• Pyrrolomycin F(sub 1)
• 88217-19-0
• DTXSID80236901
• DTXCID70159392

• Inchi： InChI=1S/C11H5Br4NO2/c12-4-1-2-6(17)5(3-4)10(18)9-7(13)8(14)11(15)16-9/h1-3,16-17H
• InChI Key： LTKQHGHTROTART-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1Br)C(=O)C2=C(C(=C(N2)Br)Br)Br)O

Computed Properties

• Exact Mass: 502.70128g/mol
• Monoisotopic Mass: 498.70538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1Ų
• XLogP3: 5.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl-phenylketones